1-(2,4-Difluorophenyl)-4-methylpiperidine-2,6-dione

• IUPAC Name: 1-(2,4-difluorophenyl)-4-methylpiperidine-2,6-dione
• InChI: InChI=1S/C12H11F2NO2/c1-7-4-11(16)15(12(17)5-7)10-3-2-8(13)6-9(10)14/h2-3,6-7H,4-5H2,1H3
• InChI Key: AZZBPDLRDYEBGU-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(=O)N(C(=O)C1)C2=C(C=C(C=C2)F)F
• Molecular Formula: C12H11F2NO2
• Molecular Weight: 239.22 g/mol

Description

1-(2,4-Difluorophenyl)-4-methylpiperidine-2,6-dione, also known as DFMP, is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. DFMP belongs to the class of piperidine-2,6-dione derivatives and is known for its unique chemical properties, which make it an important compound for drug discovery and development.

Mechanism of Action

1-(2,4-Difluorophenyl)-4-methylpiperidine-2,6-dione exerts its biological effects through the inhibition of various enzymes and signaling pathways in the body. It has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. This compound has also been found to inhibit the PI3K/Akt/mTOR signaling pathway, which is involved in cell proliferation and survival.
Biochemical and Physiological Effects:
This compound has been found to exhibit a wide range of biochemical and physiological effects. It has been found to reduce inflammation and oxidative stress in the body, which can help to prevent the development of chronic diseases such as cancer and cardiovascular disease. This compound has also been found to have neuroprotective effects and can help to prevent the development of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

1-(2,4-Difluorophenyl)-4-methylpiperidine-2,6-dione has several advantages for use in laboratory experiments. It is a stable and easily synthesized compound that can be obtained in high purity. This compound also exhibits a wide range of biological activities, making it a versatile compound for use in various assays and experiments. However, this compound also has some limitations, including its relatively low solubility in aqueous solutions and its potential toxicity at high concentrations.

Future Directions

There are several potential future directions for research on 1-(2,4-Difluorophenyl)-4-methylpiperidine-2,6-dione. One area of interest is the development of this compound-based drugs for the treatment of neurodegenerative diseases. Another area of interest is the investigation of the potential anticancer effects of this compound and its derivatives. Additionally, further research is needed to elucidate the mechanisms of action of this compound and to identify potential targets for drug development.

Synthesis Methods

1-(2,4-Difluorophenyl)-4-methylpiperidine-2,6-dione can be synthesized through a multistep process involving the reaction of 2,4-difluorobenzylamine with methyl acetoacetate followed by cyclization with acetic anhydride. The resulting product is then purified through recrystallization to obtain pure this compound.

Scientific Research Applications

1-(2,4-Difluorophenyl)-4-methylpiperidine-2,6-dione has been extensively studied for its potential applications in the field of medicine. It has been found to exhibit a wide range of biological activities, including anti-inflammatory, antioxidant, and anticancer properties. This compound has also been found to have neuroprotective effects and has been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.